1-(2,4-dichlorophenyl)-3,5-dimethyl-1H-pyrazole-4-carboxylic acid

• IUPAC Name: 1-(2,4-dichlorophenyl)-3,5-dimethylpyrazole-4-carboxylic acid
• InChI: InChI=1S/C12H10Cl2N2O2/c1-6-11(12(17)18)7(2)16(15-6)10-4-3-8(13)5-9(10)14/h3-5H,1-2H3,(H,17,18)
• InChI Key: XNEFWSFWNJXULJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NN1C2=C(C=C(C=C2)Cl)Cl)C)C(=O)O
• Molecular Formula: C12H10Cl2N2O2
• Molecular Weight: 285.12 g/mol

Description

1-(2,4-Dichlorophenyl)-3,5-dimethyl-1H-pyrazole-4-carboxylic acid (DPDPCA) is a compound belonging to the class of pyrazoles. Pyrazoles are nitrogen-containing heterocyclic compounds with a five-membered ring structure containing two carbon atoms, two nitrogen atoms and one oxygen atom. The presence of an oxygen atom in the ring structure makes the compound an acid. DPDPCA is an important intermediate in the synthesis of various pyrazole derivatives, which have been used in a variety of applications.

Scientific Research Applications

Herbicide Synthesis

1-(2,4-dichlorophenyl)-3,5-dimethyl-1H-pyrazole-4-carboxylic acid: serves as a crucial intermediate in the synthesis of herbicides. Specifically, it plays a pivotal role in the production of Sulfentrazone, a triazolinone herbicide. Let’s explore this process further:

Background::

• Sulfentrazone is an effective herbicide developed by FMC in the United States. .

Nitration Process::

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Boronic Acid Derivatives

Another avenue of interest involves the synthesis of boronic acid derivatives. For instance:

• 2,4-Dichlorophenylboronic acid (C~6~H~5~BCl~2~O~2~) is a compound derived from 1-(2,4-dichlorophenyl)-3,5-dimethyl-1H-pyrazole-4-carboxylic acid . .

Novel Amide Derivatives

Researchers have explored the synthesis of novel amide derivatives using our compound:

• A derivative with the structure ArN(H)C(=O)(CH~2~)~3~C(=O)OH (where Ar = 2,4-dichlorophenyl) has been successfully prepared. .